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Acetolactate Synthase (ALS): Core Enzyme Function

Table 1: Key Characteristics of Acetolactate Synthase (ALS)

Aspect Description

Systematic Acetolactate synthase (ALS) or Acetohydroxyacid synthase (AHAS) [1].
Name

EC Number EC 2.2.1.6 [1]

Primary Catalyzes the first common step in the biosynthesis of the branched-chain amino acids
Function (valine, leucine, and isoleucine) [1] [2].

Catalytic Condenses two molecules of pyruvate to form acetolactate (precursor to valine and
Reaction leucine), or pyruvate and 2-ketobutyrate to form acetohydroxybutyrate (precursor to

isoleucine). The reaction involves decarboxylation [1] [2].

Cofactors Thiamine diphosphate (ThDP), Flavine Adenine Dinucleotide (FAD), and a divalent
Required metal ion (e.g., Mg?*) [1] [2].

Cellular In plants, it is located in the chloroplasts [1].

Location
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Herbicidal Inhibition of ALS

Table 2: Major Classes of Commercial ALS-Inhibiting Herbicides

Example Active

Herbicide Class Key Feature .
Ingredients
Sulfonylureas (SU) One of the first discovered classes; Chlorsulfuron,
highly potent [3]. Trifloxysulfuron [3]
Imidazolinones (IMI) Imazaquin [3]
Triazolopyrimidines (TP) This is the chemical class of
Diclosulam [3].
Pyrimidinylthiobenzoates (PTB) Also known as Pyrithiobac [3]

Pyrimidinyloxybenzoates [1].

Sulfonylaminocarbonyltriazolinones
(SCT)

Mechanism of Action: These herbicides inhibit the ALS enzyme, disrupting the production of valine,
leucine, and isoleucine. This quickly halts plant cell division and growth, leading to plant death [2] [4]. Their
potency, effectiveness at low application rates, and high mammalian safety profile make them successful

herbicides [2] [3].

Binding Site: Herbicides do not bind to the catalytic site but to a specific herbicidal site on the enzyme. This
is why resistance mutations can affect herbicide binding without always completely disrupting the enzyme's

natural function [1].

Known Resistance Mechanisms

Table 3: Documented Target-Site Resistance Mutations in ALS
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Residue Position Amino Acid
(A. thaliana) Substitution

Observed Resistance | Cross-Resistance Patterns

Proline 197 P197S

Tryptophan 574 W574L

Confers high-level resistance to sulfonylureas (SU) and
triazolopyrimidines (TP), but the plants remain susceptible to
imidazolinones (IMI) [1].

Confers broad-spectrum resistance to multiple ALS inhibitor
classes, including imidazolinones, sulfonylureas, and
triazolopyrimidines [3].

General Experimental Workflow for ALS Studies

The diagram below outlines a general approach for characterizing herbicide resistance, as used in a study on

pigweed [3].

Start: Suspected Resistang

Weed Population
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Key Experimental Components:

e Whole-Plant Dose-Response: Plants are grown and treated with varying doses of herbicides. The dry
shoot biomass is measured to calculate the dose required for 50% growth reduction (GRso) and the
resistance index (R/S) [3].

e Invitro ALS Enzyme Assay: The ALS enzyme is extracted from plant tissue. Activity is measured by
guantifying acetolactate production in the presence of different herbicide concentrations to determine
the Iso (concentration causing 50% enzyme inhibition) [3].

e Molecular Sequencing: DNA is extracted and the ALS gene is sequenced. Sequences from resistant
and susceptible plants are compared to identify specific mutations [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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